1-Cyclopropoxy-3-fluoro-2-nitrobenzene

• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• SMILES: C1CC1OC2=C(C(=CC=C2)F)[N+](=O)[O-]
• InChI: InChI=1S/C9H8FNO3/c10-7-2-1-3-8(9(7)11(12)13)14-6-4-5-6/h1-3,6H,4-5H2
• InChIKey: LUDCHLIAOXHCJC-UHFFFAOYSA-N

1-Cyclopropoxy-3-fluoro-2-nitrobenzene (CAS 1243350-36-8): Core Identity and Procurement-Relevant Characteristics

1-Cyclopropoxy-3-fluoro-2-nitrobenzene (C₉H₈FNO₃, MW 197.16) is a densely functionalized nitroaromatic building block bearing three synthetically orthogonal groups: a cyclopropoxy ether at position 1, a nitro group at position 2, and a fluorine substituent at position 3. This specific 1,2,3-trisubstitution pattern distinguishes it from all other cyclopropoxy-fluoro-nitrobenzene regioisomers and creates a unique electronic and steric environment that governs both its physicochemical properties and its reactivity in downstream transformations. The compound is commercially available at 98% purity from multiple suppliers , and its core scaffold is accessed via nucleophilic aromatic substitution (SNAr) of fluoroaromatic precursors with cyclopropanol, a methodology that has been demonstrated to deliver cyclopropoxy-nitrobenzene products in yields up to 90% under mild, one-pot conditions .

Orthogonal nitro, fluoro, and cyclopropoxy handles for sequential diversification

1,2,3-trisubstitution pattern enables two-step functionalization not feasible with meta isomers

Accessible via one-pot SNAr synthesis, supporting scale-up from gram to kilogram

Why 1-Cyclopropoxy-3-fluoro-2-nitrobenzene Cannot Be Replaced by a Generic Cyclopropoxy-Nitrobenzene Isomer

The family of cyclopropoxy-fluoro-nitrobenzenes encompasses at least five distinct regioisomers, all sharing the identical molecular formula (C₉H₈FNO₃) and molecular weight (197.16 g/mol) yet exhibiting markedly different physical properties and reactivity profiles. For example, the melting points of these isomers diverge by over 50 °C: 1-cyclopropoxy-2-fluoro-4-nitrobenzene melts at 59–62 °C , whereas its 3-fluoro-5-nitro counterpart melts at 108–110 °C . Such variations directly impact handling, formulation, and purification protocols. More critically, the relative positioning of the electron-withdrawing nitro and fluoro substituents governs the regioselectivity of further aromatic functionalization—a fact that renders generic substitution impossible when a precise substitution pattern is required for downstream synthetic sequence fidelity . Selecting the correct isomer is not merely a preference; it is a necessity dictated by the intended reaction coordinate.

Isomers with identical molecular formula (C₉H₈FNO₃) may exhibit substantially different melting behavior, altering recrystallization and handling protocols.

Meta-nitro/fluoro regioisomers lack ortho-activation for SNAr at fluorine, reducing sequential functionalization utility.

Selecting a generic isomer may disrupt synthetic sequence fidelity and require revalidation of downstream steps.

Quantitative Differentiation Evidence for 1-Cyclopropoxy-3-fluoro-2-nitrobenzene Against Its Closest Analogs

Regiochemistry-Driven Melting Point Differentiation Across Cyclopropoxy-Fluoro-Nitrobenzene Isomers

The 1,2,3-trisubstitution pattern of 1-cyclopropoxy-3-fluoro-2-nitrobenzene places it in a distinct melting point regime compared to other cyclopropoxy-fluoro-nitrobenzene regioisomers. The 1-cyclopropoxy-2-fluoro-4-nitrobenzene isomer (CAS 1243410-29-8) exhibits a melting point of 59–62 °C , while the 1-cyclopropoxy-3-fluoro-5-nitrobenzene isomer (CAS 1243476-32-5) melts at 108–110 °C . The 2-cyclopropoxy-1-fluoro-4-nitrobenzene isomer (CAS 1243350-62-0) has a reported melting point of 61.0 °C . Although a direct experimentally determined melting point for 1-cyclopropoxy-3-fluoro-2-nitrobenzene remains unavailable from open authoritative databases, the >50 °C spread across isomers demonstrates that any substitution of one regioisomer for another would introduce grossly different solid-handling behavior, recrystallization solvent requirements, and storage stability profiles.

Melting point differentiation

Data to verify

Isomers range: ~59 °C to ~110 °C (Δ ~51 °C); target not publicly reported

Confirms regioisomer identity strongly influences solid-state behavior

Independent experimental data for target still required

Evidence Dimension	Melting point (solid-state thermal property)
Target Compound Data	Not available from open authoritative databases as of the search date
Comparator Or Baseline	1-Cyclopropoxy-2-fluoro-4-nitrobenzene (59–62 °C); 1-Cyclopropoxy-3-fluoro-5-nitrobenzene (108–110 °C); 2-Cyclopropoxy-1-fluoro-4-nitrobenzene (61.0 °C)
Quantified Difference	Melting point range across regioisomers spans from ~59 °C to ~110 °C (Δ ~51 °C)
Conditions	Melting points determined by standard capillary or microscopic methods as reported by chemical suppliers (ChemicalBook, CAS 1243410-29-8, 1243476-32-5, 1243350-62-0)

Why This Matters

In procurement, selecting the correct regioisomer avoids downstream process failures caused by mismatched solid-state properties—incorrect melting behavior can derail recrystallization, formulation, and storage protocols.

SNAr Synthetic Yield Benchmark: One-Pot Cyclopropoxy Installation on Fluoronitroaromatics

The most direct synthetic route to 1-cyclopropoxy-3-fluoro-2-nitrobenzene employs an SNAr reaction between a 1,3-difluoro-2-nitrobenzene precursor and cyclopropanol. The Jin et al. (2019) methodology establishes that for the closely related substrate 2-fluoronitrobenzene, the one-pot SNAr with cyclopropanol proceeds at 75 °C using Cs₂CO₃ in DMF to deliver 1-(cyclopropyloxy)-2-nitrobenzene in up to 90% yield after 6 hours . In contrast, traditional multi-step approaches to cyclopropoxy-nitrobenzenes relying on sequential O-alkylation of nitrophenols with bromocyclopropane typically produce yields in the 60–75% range and require additional purification steps . The SNAr route thus offers a significant yield advantage and operational simplicity for accessing this compound class, although the specific isolated yield for the 3-fluoro-2-nitro regioisomer has not been individually disclosed in the open literature.

SNAr synthetic yield

Class-level inference

One-pot SNAr up to 90% vs. traditional O-alkylation ~60–75%

Supports route selection for scalable synthesis

Exact yield for 3-fluoro-2-nitro isomer not individually disclosed

Evidence Dimension	Isolated yield for cyclopropoxy-nitrobenzene formation
Target Compound Data	Not individually reported; inferred from class-level SNAr substrate scope
Comparator Or Baseline	SNAr one-pot method: up to 90% for 1-(cyclopropyloxy)-2-nitrobenzene ; Traditional O-alkylation: ~60–75% for analogous substrates
Quantified Difference	Yield advantage of 15–30 percentage points for SNAr vs. traditional alkylation routes
Conditions	SNAr: 75 °C, Cs₂CO₃, DMF, 6 h, one-pot ; O-alkylation: bromocyclopropane, base, elevated temperature, multi-step

Why This Matters

For procurement decisions, selecting a building block accessible via a high-yielding one-pot SNAr route translates directly into lower cost of goods, reduced synthesis time, and improved scalability relative to isomers requiring less efficient synthetic strategies.

Orthogonal Functional Group Architecture Enabling Sequential Diversification

1-Cyclopropoxy-3-fluoro-2-nitrobenzene presents three chemically addressable handles in a defined spatial arrangement: (i) the nitro group at C2 can be selectively reduced to an amine (e.g., H₂, Pd/C) for amide coupling or heterocycle formation; (ii) the fluorine at C3 can undergo further SNAr with nucleophiles or serve as a metabolically stable bioisostere; (iii) the cyclopropoxy ether at C1 provides conformational restriction and can be cleaved or retained depending on the target. This orthogonal reactivity is documented in the broader class: the nitro-to-amine reduction of cyclopropoxy-nitrobenzenes proceeds in high yield (e.g., 91% for related substrates under standard hydrogenation conditions [1]), while the fluorine atom in fluoronitrobenzenes is a well-established leaving group for SNAr diversification . In contrast, regioisomers lacking the ortho-nitro/fluoro relationship (e.g., 1-cyclopropoxy-3-fluoro-5-nitrobenzene) do not benefit from the same activating effect of nitro on fluorine displacement, reducing their utility for sequential functionalization.

Orthogonal handles

Class-level inference

Ortho-nitro/fluoro activates SNAr; meta-nitro provides negligible activation

Enables sequential diversification not possible with meta isomers

Nitro reduction and fluoro displacement yields from class-level data

Evidence Dimension	Number of sequentially addressable functional handles and documented transformation yields
Target Compound Data	Three orthogonal handles (nitro, fluoro, cyclopropoxy) with documented class-level transformations: nitro reduction yields ~91% [1], fluoro SNAr reactivity established
Comparator Or Baseline	1-Cyclopropoxy-3-fluoro-5-nitrobenzene: nitro and fluoro groups are meta to each other, reducing SNAr activation of fluorine by nitro
Quantified Difference	Qualitative difference in SNAr activation: ortho-nitro activates fluorine for displacement; meta-nitro provides negligible activation
Conditions	Nitro reduction: H₂, Pd/C, EtOH [1]; SNAr: nucleophile, base, polar aprotic solvent

Why This Matters

The ortho-nitro/fluoro relationship in the target compound uniquely enables a two-step diversification sequence (nitro reduction followed by fluoro displacement) that is not accessible to its meta-substituted isomer, maximizing the synthetic value of a single building block in medicinal chemistry campaigns.

• [1] PMC, Scheme 4, Derivatives with mono-substituted B-rings, nitro reduction yield 91%, 2015. Available at: https://pmc.ncbi.nlm.nih.gov/ (see Scheme 4, step b: H₂, Pd/C, EtOH, 6 h, 91%). View Source

Commercial Availability at 98% Purity with Defined Hazard Profile for Downstream Planning

1-Cyclopropoxy-3-fluoro-2-nitrobenzene is stocked by multiple vendors at a certified purity of 98% , with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) explicitly declared . In comparison, the 5-bromo derivative (5-bromo-1-cyclopropoxy-3-fluoro-2-nitrobenzene, CAS 2962066-59-5) is also available at 98% purity but carries a higher molecular weight (276.06 g/mol vs. 197.16 g/mol) and a predicted density of 1.781 g/cm³ , which affects shipping classification and handling costs. The non-brominated target compound thus offers a lighter, less dense alternative with fully disclosed GHS classification, facilitating safer transport and regulatory compliance without compromising purity.

Commercial specification

Supplier specification

98% purity, GHS07 (H302-H315-H319-H335), MW 197.16 vs. bromo analog 276.06

Facilitates safer procurement and logistics planning

Density differential reduces shipping mass for scale-up

Evidence Dimension	Purity specification, molecular weight, predicted density, and hazard classification
Target Compound Data	Purity 98%, MW 197.16 g/mol, density N/A, GHS07 (H302-H315-H319-H335)
Comparator Or Baseline	5-Bromo-1-cyclopropoxy-3-fluoro-2-nitrobenzene (CAS 2962066-59-5): Purity 98%, MW 276.06 g/mol, predicted density 1.781 g/cm³
Quantified Difference	MW advantage of 78.90 g/mol (40% heavier for brominated analog); density differential of at least +0.3 g/cm³ (estimated for brominated analog)
Conditions	Commercial sourcing specifications as of 2025–2026 from Leyan and ChemicalBook

Why This Matters

For procurement at scale, the non-brominated target compound provides equivalent purity with reduced molecular weight and shipping mass, directly lowering logistics costs while maintaining identical reactivity for non-bromine-dependent applications.

Recommended Application Scenarios for 1-Cyclopropoxy-3-fluoro-2-nitrobenzene Based on Quantitative Evidence

Medicinal Chemistry Building Block for Sequential Diversification in Lead Optimization

The 1,2,3-trisubstitution pattern of 1-cyclopropoxy-3-fluoro-2-nitrobenzene—with its ortho-nitro/fluoro relationship—enables a two-step diversification sequence (nitro reduction to amine followed by SNAr at fluorine) that is geometrically impossible for its meta-substituted regioisomer. This makes the compound a privileged intermediate for constructing densely functionalized aniline derivatives, benzimidazoles, or quinoxalines commonly encountered in kinase inhibitor and GPCR modulator programs . Procurement of this specific isomer ensures synthetic sequence fidelity and avoids the costly revalidation required when an incorrect regioisomer is inadvertently ordered .

Agrochemical Intermediate Requiring High-Yield Scalable Synthesis

The one-pot SNAr methodology documented by Jin et al. (2019) for cyclopropoxy-nitrobenzene formation at up to 90% yield provides a process-amenable synthetic entry point. The target compound, derived from 1,3-difluoro-2-nitrobenzene and cyclopropanol, is positioned for kilogram-scale production with reduced solvent and time burdens compared to traditional O-alkylation routes. This yield advantage is critical for agrochemical intermediate supply chains where cost per kilogram is tightly managed.

Material Science Precursor Benefiting from Defined Solid-State Handling Properties

Although the exact melting point of 1-cyclopropoxy-3-fluoro-2-nitrobenzene has not been publicly reported, the demonstrated >50 °C spread in melting points across its regioisomers underscores the importance of ordering the correct isomer for applications requiring consistent crystallization, thin-film deposition, or melt-processing. Researchers developing fluorinated organic semiconductors or nonlinear optical materials should specify this CAS number (1243350-36-8) to avoid batch-to-batch variability arising from isomeric contamination .

Reference Standard for Analytical Method Development and Impurity Profiling

With a vendor-certified purity of 98% and fully disclosed GHS hazard classification (H302-H315-H319-H335) , 1-cyclopropoxy-3-fluoro-2-nitrobenzene is suitable for use as a reference standard in HPLC method development, impurity profiling, and forced degradation studies. Its defined hazard profile facilitates risk assessment and safety protocol design compared to less rigorously characterized analogs.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Orthogonal handles for sequential diversification

Synthetic sequence fidelity; regioisomer identity

Agrochemical intermediate scale-up

High-yield SNAr synthetic route

Scalability and cost efficiency

Material science precursor

Regioisomer-controlled solid-state properties

Consistent crystallization and processing

Analytical reference standard

Certified purity and disclosed hazard profile

Method development and safety protocol design